N-(3-chloro-4-methoxyphenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxopyridin-1-yl]-N-(3-chloro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O5S/c1-14-11-15(2)25(13-20(26)24-16-9-10-19(30-3)18(23)12-16)22(27)21(14)31(28,29)17-7-5-4-6-8-17/h4-12H,13H2,1-3H3,(H,24,26)
• InChI Key: LKFLSLKYDBRNTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NC2=CC(=C(C=C2)OC)Cl)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H21ClN2O5S
• Molecular Weight: 460.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C22H21ClN2O5S and its molecular weight is 460.93. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

This compound is a pyridine derivative, a class of compounds with wide applications in organic synthesis due to their versatile chemical properties. Pyridine derivatives have been extensively studied for their reactivity and potential applications in synthesizing insecticides, herbicides, and pharmaceuticals. For instance, research by Bakhite et al. (2014) on pyridine derivatives showcased their insecticidal activity against cowpea aphid, indicating the potential of these compounds in agricultural pest control (Bakhite et al., 2014). Similarly, modifications of pyridine and acetamide structures have been explored for enhancing the anticancer effects and reducing toxicity, as shown in the work of Xiao-meng Wang et al. (2015), who studied alkylurea moiety replacements in pyridinyl acetamide derivatives (Xiao-meng Wang et al., 2015).

Pharmacological Research

In pharmacological research, the modification of acetamide groups in compounds similar to N-(3-chloro-4-methoxyphenyl)-2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]acetamide has been investigated for developing novel therapeutic agents. For example, the replacement of the acetamide group with alkylurea in certain compounds has been shown to retain antiproliferative activity against cancer cell lines while significantly reducing acute oral toxicity, making them promising candidates for anticancer drugs (Xiao-meng Wang et al., 2015).

Agricultural Applications

In agriculture, the synthesis and study of pyridine derivatives for their herbicidal and insecticidal activities offer potential for developing new pesticides. The study by Bakhite et al. (2014) demonstrated the effective use of pyridine derivatives against aphids, suggesting their utility in controlling pests that affect crops (Bakhite et al., 2014). Additionally, research on chloroacetamide herbicides and their metabolites in human and rat liver microsomes highlights the importance of understanding the metabolic pathways and potential health impacts of these agricultural chemicals (Coleman et al., 2000).